Cas no 1030846-42-4 (AS 2034178)

• Product Name: AS 2034178
• CAS No: 1030846-42-4
• MF: C₂₇H₂₉FN₂O₃
• MW: 448.529170751572
• CID: 2090030
• PubChem ID: 24808572
• Update Time: 2025-07-23

AS 2034178 Chemical and Physical Properties

Names and Identifiers

• AS 2034178
• 1030846-42-4
• HY-P1124
• CS-0027969
• AS2034178 (free base)
• AS2034178
• NCGC00370998-03
• DA-50730
• AKOS024458467
• SCHEMBL3502097
• 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid
• AS-2034178
• CHEMBL4303234
• FRB84642

• Inchi： 1S/C27H29FN2O3/c28-25-18-22(13-11-20(25)12-14-27(31)32)29-19-21-6-4-10-26-24(21)9-5-15-30(26)16-17-33-23-7-2-1-3-8-23/h1-4,6-8,10-11,13,18,29H,5,9,12,14-17,19H2,(H,31,32)
• InChI Key： VENOXIKBBUVHRY-UHFFFAOYSA-N
• SMILES： FC1=C(CCC(=O)O)C=CC(=C1)NCC1=CC=CC2=C1CCCN2CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 448.216221g/mol
• Monoisotopic Mass: 448.216221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 448.5g/mol
• XLogP3: 5.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on AS 2034178

Recent Advances in Chemical Biology and Medicine: Insights on Compound 1030846-42-4 and AS 2034178

In the rapidly evolving field of chemical biology and medicine, the identification and development of novel compounds with therapeutic potential remain a cornerstone of research. Among these, the compound with CAS number 1030846-42-4 and the product AS 2034178 have recently garnered significant attention due to their promising pharmacological properties. This research briefing aims to synthesize the latest findings on these entities, providing a comprehensive overview of their mechanisms of action, therapeutic applications, and current research status.

Compound 1030846-42-4, a small molecule inhibitor, has been the subject of several recent studies focusing on its role in modulating key signaling pathways implicated in cancer and inflammatory diseases. Preliminary data suggest that this compound exhibits high selectivity for specific kinase targets, which may translate into reduced off-target effects and improved therapeutic efficacy. Concurrently, AS 2034178, a proprietary product developed by a leading biopharmaceutical company, has shown potential in preclinical models as a modulator of immune responses, particularly in autoimmune disorders.

Recent research efforts have employed a combination of in vitro and in vivo models to elucidate the pharmacokinetic and pharmacodynamic profiles of 1030846-42-4. Studies published in the last quarter highlight its favorable bioavailability and tissue distribution, alongside a manageable safety profile. For AS 2034178, phase I clinical trials have commenced, with initial results indicating dose-dependent efficacy and a tolerable adverse event profile. These findings position both compounds as viable candidates for further development in their respective therapeutic areas.

The molecular mechanisms underlying the activity of 1030846-42-4 involve the inhibition of aberrant kinase signaling, which is frequently dysregulated in malignancies. Structural analyses reveal that the compound binds to the ATP-binding pocket of the target kinase, inducing conformational changes that impair its catalytic activity. In contrast, AS 2034178 operates through a distinct pathway, modulating cytokine production and immune cell activation, which is particularly relevant in the context of autoimmune and chronic inflammatory conditions.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to further refine the therapeutic potential of these compounds. Collaborative efforts between academic institutions and industry partners are also anticipated to accelerate the translation of these findings into clinical applications. As the body of evidence grows, the implications for patient care in oncology and immunology are becoming increasingly tangible.

In conclusion, the ongoing research on 1030846-42-4 and AS 2034178 underscores the dynamic nature of drug discovery in chemical biology and medicine. The convergence of mechanistic insights and clinical data holds promise for addressing unmet medical needs, paving the way for innovative therapeutic strategies. Future studies will be crucial in validating these preliminary observations and optimizing the therapeutic regimens involving these compounds.